Cas no 646528-26-9 (Benzenamine, 3-[[(1-methyl-4-piperidinyl)oxy]methyl]-)

• Product Name: Benzenamine, 3-[[(1-methyl-4-piperidinyl)oxy]methyl]-
• CAS No: 646528-26-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 419442
• PubChem ID: 68569688
• Update Time: 2025-04-19

Benzenamine, 3-[[(1-methyl-4-piperidinyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[[(1-methyl-4-piperidinyl)oxy]methyl]-
• 3-((1-methylpiperidin-4-yloxy)methyl)benzenamine
• 3-[(1-methylpiperidin-4-yl)oxymethyl]aniline
• DTXSID50738624
• 3-{[(1-Methylpiperidin-4-yl)oxy]methyl}aniline
• 646528-26-9
• SCHEMBL3256342

• Inchi： 1S/C13H20N2O/c1-15-7-5-13(6-8-15)16-10-11-3-2-4-12(14)9-11/h2-4,9,13H,5-8,10,14H2,1H3
• InChI Key： VDLJFBXBMCLVDT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)N)C1CCN(C)CC1

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49